Cas no 762-38-9 (10-hydroxy-3-oxodecanenitrile)

• Product Name: 10-hydroxy-3-oxodecanenitrile
• CAS No: 762-38-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 859644
• PubChem ID: 322591
• Update Time: 2025-04-19

10-hydroxy-3-oxodecanenitrile Chemical and Physical Properties

Names and Identifiers

• 10-hydroxy-3-oxodecanenitrile
• 3-Keto-10-hydroxy-decansaeure-nitril
• AC1L86RO
• NSC280661
• 762-38-9
• DTXSID60314094
• NSC-280661

• Inchi： 1S/C10H17NO2/c11-8-7-10(13)6-4-2-1-3-5-9-12/h12H,1-7,9H2
• InChI Key： MZJOZCDHVASTSA-UHFFFAOYSA-N
• SMILES： OCCCCCCCC(CC#N)=O

Computed Properties

• Exact Mass: 183.12601
• Monoisotopic Mass: 183.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.009
• Boiling Point: 329.3°C at 760 mmHg
• Flash Point: 153°C
• Refractive Index: 1.461
• PSA: 61.09
• LogP: 1.80208